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Compound of Interest

Compound Name: 2-(Pyridin-2-yl)acetyl chloride

Cat. No.: B174658 Get Quote

Disclaimer: 2-(Pyridin-2-yl)acetyl chloride is a hazardous chemical that must be handled and

disposed of with extreme care by trained personnel. This document provides guidance based

on the properties of acyl chlorides. Always consult your institution's Safety Data Sheet (SDS),

and adhere to local, state, and federal regulations. Work under the direct supervision of your

Environmental Health & Safety (EH&S) department.

This guide provides essential safety and logistical information for the proper handling and

disposal of 2-(Pyridin-2-yl)acetyl chloride, designed for researchers, scientists, and drug

development professionals.

Hazard Profile and Safety Information
2-(Pyridin-2-yl)acetyl chloride is a reactive acyl chloride.[1][2] Like similar compounds, it is

corrosive, highly flammable, and reacts violently with water and other protic solvents.[3][4][5]

Contact with moisture in the air or water produces corrosive hydrogen chloride (HCl) gas, which

can cause severe skin burns, eye damage, and respiratory tract irritation.[6][7][8] All handling

and disposal operations must be conducted in a certified chemical fume hood while wearing

appropriate Personal Protective Equipment (PPE).

Summary of Hazards (Based on Acetyl Chloride as a representative Acyl Chloride)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b174658?utm_src=pdf-interest
https://www.benchchem.com/product/b174658?utm_src=pdf-body
https://www.benchchem.com/product/b174658?utm_src=pdf-body
https://www.benchchem.com/product/b174658?utm_src=pdf-body
https://www.smolecule.com/products/s1542967
https://www.chemguide.co.uk/organicprops/acylchlorides/background.html
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10672241&lang=EN
https://www.chemicalbook.com/msds/acetyl-chloride.pdf
https://www.chemos.de/import/data/msds/GB_en/75-36-5-A0004473-GB-en.pdf
http://k2ae.com/images/file/dd296517-1023-4756-9434-147596801941.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetylchloride.pdf
https://www.smolecule.com/products/s765368
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description Source(s)

Flammability

Highly flammable liquid
and vapor. Vapors can
form explosive mixtures
with air and may flash
back over a considerable
distance.

[3][5][9]

Corrosivity

Causes severe skin burns and

eye damage. Corrosive to the

respiratory tract.

[3][5][9]

Reactivity

Reacts violently with water

(hydrolyzes readily), releasing

corrosive HCl gas.

Incompatible with alcohols,

strong bases, and oxidizing

agents.

[3][4][7]

Toxicity
Harmful if swallowed or

inhaled.
[9]

| Environmental Hazard | Harmful to aquatic life. Avoid release to the environment. |[9] |

Operational and Disposal Plan
This section provides step-by-step guidance for the safe disposal of 2-(Pyridin-2-yl)acetyl
chloride and the management of associated waste streams.

Required Personal Protective Equipment (PPE)
Before handling the chemical, ensure the following PPE is worn:

Hand Protection: Chemical-resistant gloves (e.g., butyl rubber or Viton™). Inspect gloves

prior to use.[4]

Eye/Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch).[4][5]
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Skin and Body Protection: A flame-retardant lab coat and additional protective clothing as

necessary to prevent skin contact.

Respiratory Protection: Use only in a well-ventilated chemical fume hood. If the risk of

inhalation is high, a full-face respirator with appropriate cartridges may be required as a

backup to engineering controls.[7]

Step-by-Step Disposal Procedures
The primary method for disposal is through a licensed hazardous waste contractor. Never pour

2-(Pyridin-2-yl)acetyl chloride down the drain.[4]

Procedure for Unused or Waste Product:

Keep in Original Container: Whenever possible, leave the chemical in its original, labeled

container. Ensure the container is tightly closed and in good condition.[4]

Label as Hazardous Waste: Attach a completed hazardous waste label to the container as

soon as waste is generated.[7] The label should clearly identify the contents as "Hazardous

Waste: 2-(Pyridin-2-yl)acetyl chloride" and list all associated hazards (Flammable,

Corrosive, Water-Reactive).

Store Safely: Store the sealed waste container in a designated, well-ventilated hazardous

waste storage area.[7] This area should be cool, dry, and away from incompatible materials

(especially water, bases, and alcohols).[3][7] Use secondary containment to prevent spills.

Arrange for Pickup: Contact your institution's EH&S department to schedule a pickup by a

licensed hazardous waste disposal contractor.

Procedure for Small Spills and Contaminated Materials:

Restrict Access: Immediately alert personnel in the area and restrict access. Eliminate all

ignition sources.[7]

Contain the Spill: Cover the spill with a non-combustible, dry absorbent material such as

sand, dry earth, or a commercial sorbent like Chemizorb®.[4] Do not use water or

combustible absorbents like paper towels.
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Collect Absorbent: Using non-sparking tools, carefully collect the absorbent material and

place it into a sealable, properly labeled hazardous waste container.[7][9]

Decontaminate Area: Clean the affected area, but do not use water. Consult your EH&S

department for appropriate decontamination procedures.

Dispose of Waste: The container with the cleanup debris must be managed as hazardous

waste.[7]

Procedure for Decontaminating Empty Containers: Empty containers retain product residue

and are dangerous.[7] They must be handled as the product itself.

Triple Rinse (with caution): This procedure should only be performed by personnel

experienced in handling reactive chemicals. In a chemical fume hood, carefully and slowly

rinse the container three times with a dry, inert solvent (e.g., anhydrous dichloromethane or

toluene).

Collect Rinsate: The solvent rinsate is now hazardous waste and must be collected in a

separate, labeled container for disposal.

Dispose of Container: Once decontaminated, the container can be disposed of according to

institutional guidelines, which may still require it to be handled as hazardous waste.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 2-
(Pyridin-2-yl)acetyl chloride.
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Disposal workflow for 2-(Pyridin-2-yl)acetyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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